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Compound of Interest

Compound Name:
Tributylmethylphosphonium methyl

sulfate

CAS No.: 69056-62-8

Cat. No.: B1591079

Get Quote

Executive Summary
Tributylmethylphosphonium methyl sulfate (

) represents a class of ionic liquid phase-transfer catalysts (PTCs) designed for reaction
environments that exceed the thermal stability limits of traditional quaternary ammonium salts.

While ubiquitous catalysts like Tetrabutylammonium Bromide (TBAB) degrade via Hofmann

elimination at temperatures above 60–80°C, tributylmethylphosphonium methyl sulfate
remains stable up to 200°C. This thermal resilience, combined with its liquid state at room

temperature, makes it the catalyst of choice for high-energy activation barriers, such as the

alkylation of sterically hindered substrates or solvent-free "green" chemical processes.
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Property Specification

Chemical Name Tributyl(methyl)phosphonium methyl sulfate

CAS Number 69056-62-8

Molecular Formula

Molecular Weight 328.45 g/mol

Appearance Clear to pale yellow viscous liquid

Melting Point < 20°C (Ionic Liquid)

Thermal Decomposition > 200°C (Onset)

Solubility
Soluble in water, alcohols, polar aprotic

solvents; Immiscible with hexane/heptane.

Key Advantage

Non-nucleophilic anion (

) prevents side reactions common with halides (

,

).

Mechanistic Insight: Why Phosphonium?
The efficacy of this catalyst relies on the Starks’ Extraction Mechanism, but with a critical

stability advantage.

The Thermal Stability Gap
In quaternary ammonium salts (Quats), the

-hydrogen on the alkyl chain is susceptible to abstraction by basic nucleophiles (like

), leading to Hofmann Elimination and catalyst destruction.

Quat Failure Mode:
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Phosphonium Resilience: The C-P bond is stronger and less prone to this elimination

pathway, allowing the catalyst to survive prolonged heating at 110–150°C.

The Anion Effect
The methyl sulfate (

) counter-ion is weakly coordinating and non-nucleophilic. Unlike bromide or iodide, it does not
compete with the intended nucleophile, reducing byproduct formation in sensitive substitution
reactions.

Mechanistic Diagram
The following diagram illustrates the catalytic cycle for a high-temperature O-alkylation,

highlighting the catalyst's role in shuttling the phenoxide anion into the organic phase.
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Figure 1: Phase-Transfer Catalysis Cycle. The phosphonium cation (

) shuttles the phenoxide across the interface. The high thermal stability allows the Organic
Phase to be heated to 110°C+, accelerating the SN2 attack on sterically hindered substrates.

Protocol: High-Temperature O-Alkylation of
Hindered Phenols
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Objective: Synthesize 2,6-di-tert-butyl-4-methylphenyl benzyl ether from 2,6-di-tert-butyl-4-

methylphenol (BHT). Challenge: The steric bulk of the tert-butyl groups blocks nucleophilic

attack. Standard PTC conditions (TBAB at 60°C) yield <10% product. Solution: Use

Tributylmethylphosphonium Methyl Sulfate at 110°C.

Materials
Substrate: 2,6-Di-tert-butyl-4-methylphenol (22.0 g, 100 mmol)

Reagent: Benzyl Chloride (13.9 g, 110 mmol)

Catalyst: Tributylmethylphosphonium Methyl Sulfate (1.64 g, 5 mmol, 5 mol%)

Base: 50% NaOH Solution (40 mL)

Solvent: Toluene (50 mL) – Optional, can be run solvent-free.

Step-by-Step Methodology
Reaction Assembly:

In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

charge the Phenol substrate and Toluene.

Add the Catalyst (Tributylmethylphosphonium Methyl Sulfate). Note that it is a viscous

liquid; weigh by difference or use a syringe.

Add Benzyl Chloride.[1][2]

Activation:

Add the 50% NaOH solution in one portion.

Critical Step: Heat the mixture to 110°C (oil bath temperature) with vigorous stirring (1000

rpm). The high stirring rate is essential to maximize the interfacial area.

Reaction Monitoring:

Monitor via TLC (Hexane/Ethyl Acetate 9:1) or HPLC.
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Observation: Under these conditions, the reaction typically reaches completion in 4–6

hours. (Comparison: TBAB would degrade within 1 hour, stalling the reaction).

Workup:

Cool the mixture to room temperature.

Separate the phases. The catalyst will largely partition into the aqueous phase (or form a

third phase depending on concentration).

Wash the organic phase with water (2 x 50 mL) to remove residual base and catalyst.

Dry the organic phase over anhydrous

, filter, and concentrate under vacuum.

Purification:

Recrystallize the crude solid from cold ethanol to obtain white crystals.

Expected Results vs. Control
Catalyst Temperature Time Yield

None 110°C 24 h < 5%

TBAB (Ammonium) 80°C (Max) 24 h
35% (Catalyst

decomposed)

Tributylmethylphospho

nium Methyl Sulfate
110°C 5 h > 92%

Application Note 2: "Green" Solvent-Free
Epoxidation
Because Tributylmethylphosphonium Methyl Sulfate is an Ionic Liquid (IL), it can act as

both the solvent and the catalyst.[3] This eliminates Volatile Organic Compounds (VOCs).

Workflow:
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Mix Alkene (e.g., 1-octene) + Hydrogen Peroxide (30% aq) + Catalyst (20 mol%).

Add a catalytic amount of Sodium Tungstate (

).

Stir at 90°C.

Mechanism: The phosphonium salt extracts the peroxotungstate species into the organic

alkene phase.

Recycling: Upon cooling, the mixture separates into two phases: the product (upper) and the

Catalyst/Aqueous system (lower). The lower phase can be reused 4–5 times without

significant loss of activity.

Safety & Handling (SDS Summary)
Although a powerful tool, this compound is hazardous.

Hazards:

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.

Acute Toxicity (Oral): Harmful if swallowed.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.

PPE Requirements:

Neoprene or Nitrile gloves (thick gauge).

Chemical splash goggles + Face shield.

Fume hood is mandatory.

Disposal: Do not release into drains. Dispose of as hazardous chemical waste containing

organophosphorus compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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